Cas no 89814-39-1 (Benzoic acid, 2-methoxy-5-[(3-pyridinylamino)methyl]-, methyl ester)

• Product Name: Benzoic acid, 2-methoxy-5-[(3-pyridinylamino)methyl]-, methyl ester
• CAS No: 89814-39-1
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 588359
• PubChem ID: 70508498
• Update Time: 2025-04-19

Benzoic acid, 2-methoxy-5-[(3-pyridinylamino)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-5-[(3-pyridinylamino)methyl]-, methyl ester
• methyl 2-methoxy-5-[(pyridin-3-ylamino)methyl]benzoate
• SCHEMBL11082357
• DTXSID10742202
• Methyl 2-methoxy-5-{[(pyridin-3-yl)amino]methyl}benzoate
• 89814-39-1

• Inchi： 1S/C15H16N2O3/c1-19-14-6-5-11(8-13(14)15(18)20-2)9-17-12-4-3-7-16-10-12/h3-8,10,17H,9H2,1-2H3
• InChI Key： CFKOHYOMQQLISP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(=O)OC)CNC1C=NC=CC=1

Computed Properties

• Exact Mass: 272.11609238g/mol
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.4Ų